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Compound of Interest

Compound Name: Fast Yellow AB

Cat. No.: B1208955 Get Quote

Disclaimer: Fast Yellow AB is not a commonly used or recommended stain for plant histology.

It is an azo dye formerly used as a food coloring (E105) but has since been delisted in Europe

and the USA due to toxicological data indicating potential harm. These notes are provided for

informational and experimental purposes only, targeting researchers and scientists who may be

exploring novel staining agents. Extreme caution is advised, and appropriate safety measures

should be implemented when handling this compound.

Introduction
Fast Yellow AB (4-Amino-1,1'-azobenzene-3,4'-disulfonic acid) is an acidic azo dye.[1] While

its application in plant histology is not established, its chemical properties as an acidic dye

suggest a theoretical potential for staining cationic (basic) components within plant tissues,

such as cytoplasm and certain cell wall constituents, in a manner analogous to other acidic

dyes used in histology. This document outlines the chemical properties of Fast Yellow AB and

provides a hypothetical protocol for its experimental application in staining plant tissues.

Chemical and Physical Properties
The following table summarizes the known quantitative data for Fast Yellow AB.
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Property Value Reference

Common Names
Fast Yellow G, Fast Yellow

Extra, Acetyl Yellow
[1]

C.I. Number 13015 [1]

C.I. Name Acid Yellow 9 [1]

Molecular Formula C₁₂H₁₁N₃O₆S₂ [2]

Molecular Weight 357.36 g/mol [2]

Melting Point 102-104 °C [2]

Aqueous Solubility 18.40% [1]

Ethanol Solubility 18.40% [1]

Absorption Maximum 381-490 nm [1]

Grade Analytical Standard [2]

Theoretical Staining Mechanism
As an acidic dye, Fast Yellow AB possesses anionic properties. In a dye-tissue reaction, an

electrostatic attraction may occur where the anions of the acidic dye interact with tissue

structures rich in cations (e.g., proteins in the cytoplasm). This is a general principle for acidic

dyes. The specific affinities of Fast Yellow AB for particular plant cell components have not

been documented.
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Theoretical interaction of Fast Yellow AB with plant tissue components.

Experimental Protocol for Plant Tissue Staining
This hypothetical protocol is based on general plant histology procedures and would require

significant optimization.

4.1. Materials

Fast Yellow AB powder (Analytical Grade)

Plant tissue (e.g., stem, root, leaf)

Fixative solution (e.g., Formalin-Aceto-Alcohol: 5% formalin, 5% glacial acetic acid in 70%

ethanol)

Ethanol series (50%, 70%, 95%, 100%)

Xylene or xylene substitute

Mounting medium (e.g., Canada balsam or synthetic equivalent)
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Microscope slides and coverslips

Staining jars

Microtome

4.2. Procedure

Fixation: Immediately place freshly harvested plant tissue into a fixative solution for a

minimum of 24 hours to preserve tissue structure.

Dehydration: Transfer the fixed tissue through a graded ethanol series to remove water.

70% Ethanol: 2 hours

95% Ethanol: 2 hours

100% Ethanol: Two changes, 2 hours each.

Infiltration & Embedding (for sectioning):

Transfer tissue to a 1:1 solution of absolute ethanol and xylene for 1 hour.

Transfer to pure xylene for 1 hour.

Infiltrate with paraffin wax and embed to form a block.

Sectioning: Cut thin sections (5-10 µm) from the paraffin block using a rotary microtome.

Staining:

Rehydration: Deparaffinize sections in xylene and rehydrate through a reverse ethanol

series (100% to 50%).

Stain Preparation: Prepare a 0.1% to 1.0% (w/v) stock solution of Fast Yellow AB in

distilled water. Further dilutions may be necessary.

Staining: Immerse slides in the Fast Yellow AB solution for 1-10 minutes. This time is

highly variable and will need to be determined experimentally.
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Washing: Briefly rinse with distilled water to remove excess stain.

Dehydration & Mounting:

Dehydrate the stained sections rapidly through an ethanol series (95%, 100%).

Clear in xylene.

Mount with a permanent mounting medium and a coverslip.

Experimental Workflow Diagram
The following diagram illustrates the hypothetical workflow for using Fast Yellow AB in plant

histology.
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Hypothetical workflow for plant tissue staining with Fast Yellow AB.
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Safety and Disposal
Toxicity: Fast Yellow AB is considered harmful.[2] Avoid inhalation, ingestion, and skin

contact. Use appropriate personal protective equipment (PPE), including gloves, lab coat,

and safety glasses.

Disposal: Dispose of all solutions and stained materials in accordance with local, state, and

federal regulations for chemical waste. Do not discharge into drains.

Conclusion
While Fast Yellow AB is not a standard histological stain for plant tissues, this document

provides a theoretical framework for its experimental application. Researchers should be aware

of its toxic properties and the lack of established protocols. The provided methodologies are

intended as a starting point for investigation and will require substantial optimization. The

exploration of alternative, non-toxic, and well-documented stains is strongly encouraged for

routine plant histology.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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